N-(1-cyclopropylethyl)cyclopentanecarboxamide

• IUPAC Name: N-(1-cyclopropylethyl)cyclopentanecarboxamide
• InChI: InChI=1S/C11H19NO/c1-8(9-6-7-9)12-11(13)10-4-2-3-5-10/h8-10H,2-7H2,1H3,(H,12,13)
• InChI Key: JKSDVGYANMYOFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)NC(=O)C2CCCC2
• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol

Description

N-(1-cyclopropylethyl)cyclopentanecarboxamide, also known as CX-5461, is a small molecule inhibitor that targets RNA polymerase I transcription. It is currently being studied for its potential use in cancer therapy.

Mechanism of Action

N-(1-cyclopropylethyl)cyclopentanecarboxamide binds to the DNA template of RNA polymerase I and prevents the initiation of transcription. This leads to a decrease in ribosomal RNA synthesis and a subsequent decrease in protein synthesis. This inhibition of protein synthesis leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(1-cyclopropylethyl)cyclopentanecarboxamide has been shown to decrease the proliferation of cancer cells and induce apoptosis in vitro and in vivo. It also has the potential to sensitize cancer cells to other chemotherapeutic agents. In addition, N-(1-cyclopropylethyl)cyclopentanecarboxamide has been shown to have minimal toxicity in normal cells.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-cyclopropylethyl)cyclopentanecarboxamide is its specificity for RNA polymerase I transcription, making it a potential targeted therapy for cancer. However, its efficacy may be limited to certain types of cancer and may require combination therapy with other agents. N-(1-cyclopropylethyl)cyclopentanecarboxamide also has limited solubility in water, which may affect its bioavailability.

Future Directions

Future research on N-(1-cyclopropylethyl)cyclopentanecarboxamide could focus on identifying biomarkers that predict response to treatment, optimizing dosing and scheduling, and developing combination therapies with other agents. N-(1-cyclopropylethyl)cyclopentanecarboxamide could also be studied for its potential use in other diseases, such as neurodegenerative disorders. Additionally, the development of more potent and selective RNA polymerase I inhibitors could lead to improved cancer therapies.

Synthesis Methods

N-(1-cyclopropylethyl)cyclopentanecarboxamide is synthesized through a multistep process that involves the reaction of cyclopentanone with ethylmagnesium bromide to form a Grignard reagent, which is then reacted with cyclopropylmethyl bromide to form the desired product. The final product is purified using column chromatography and characterized using NMR and mass spectrometry.

Scientific Research Applications

N-(1-cyclopropylethyl)cyclopentanecarboxamide has been shown to selectively inhibit RNA polymerase I transcription, which is upregulated in many cancer cells. This inhibition leads to cell cycle arrest and apoptosis in cancer cells, making it a potential therapeutic agent for cancer treatment. N-(1-cyclopropylethyl)cyclopentanecarboxamide has been tested in preclinical studies for its efficacy against various types of cancer, including breast, ovarian, and pancreatic cancer.